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Compound of Interest

Compound Name:
1-(4-Methoxy-3-nitrophenyl)-2-

methylpropan-2-amine

Cat. No.: B13618230

Get Quote

An in-depth analysis of the provided CAS number, 56490-93-8, indicates that this identifier

does not correspond to a publicly documented chemical substance. Comprehensive searches

across multiple chemical and safety databases have yielded no specific information for a

compound with this designation. This suggests that the CAS number may be inaccurate,

obsolete, or pertain to a proprietary substance not in the public domain.

Without a valid Chemical Abstracts Service (CAS) number, it is not feasible to construct an

accurate and scientifically sound technical guide as requested. The integrity of such a

document relies on a verifiable chemical identity to ensure the accuracy of all subsequent data,

including physical and chemical properties, safety protocols, and biological activity.

To proceed with your request, please verify the CAS number and provide a correct and valid

identifier.

Once a valid CAS number is provided, a comprehensive technical guide will be developed,

encompassing the following key areas:

Part 1: Physicochemical Properties
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A detailed summary of the compound's chemical and physical characteristics will be presented

in a clear, tabular format. This will include, but is not limited to:

Molecular Formula and Weight

Melting and Boiling Points

Solubility in various solvents

Density

Appearance and Odor

Part 2: Synthesis and Characterization
This section will delve into the synthetic routes for the compound, providing a logical flow of the

chemical reactions involved.

Workflow for Synthesis:

A step-by-step protocol for a common synthetic method will be detailed, outlining the necessary

reagents, reaction conditions, and purification techniques.
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Starting Material(s)

Reaction Step 1
Reagents, Solvent, Temp

Intermediate Product

Reaction Step 2
Reagents, Solvent, Temp

Crude Product

Purification
(e.g., Chromatography, Recrystallization)

Final Characterized Compound
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In Case of Exposure

In Case of Spill

Skin Contact Remove Contaminated Clothing Wash with Soap and Water

Eye Contact Rinse with Water for 15 min

Inhalation Move to Fresh Air

Ingestion Seek Immediate Medical Attention

Evacuate Area Wear Appropriate PPE Contain Spill Collect with Absorbent Material Dispose as Hazardous Waste

Click to download full resolution via product page

To cite this document: BenchChem. [CAS number 56490-93-8 properties and safety data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13618230/docs#cas-number-56490-93-8-properties-
and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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